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Compound of Interest

Compound Name: Diethyl glutarate

Cat. No.: B7803786 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the proper handling and disposal of chemical reagents is a cornerstone of a safe and compliant

work environment. This guide provides essential, step-by-step procedures for the safe disposal

of diethyl glutarate, ensuring operational safety and environmental responsibility.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is crucial to handle diethyl glutarate with the

appropriate safety measures. Although not classified as a hazardous substance, adherence to

standard laboratory safety protocols is essential.[1]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles or glasses with side shields, and a lab coat.[2][3][4]

Ventilation: Handle diethyl glutarate in a well-ventilated area, preferably within a fume hood,

to minimize inhalation of vapors.[1][2][5]

Storage: Store the chemical in a cool, dry, and well-ventilated location, away from heat, open

flames, or any other potential ignition sources.[1][2][4][5] Keep containers tightly sealed.[1][2]

Incompatibilities: Avoid contact with strong oxidizing agents, acids, and bases.[2][4]
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The primary method for the disposal of diethyl glutarate is through an approved chemical

waste disposal service. Under no circumstances should it be poured down the drain or into

natural waterways.[2][5]

Waste Collection:

Collect waste diethyl glutarate in a designated, properly labeled, and sealed container.

Ensure the container is compatible with the chemical; glass bottles are a suitable option.

[6]

Do not mix diethyl glutarate with other waste solvents or incompatible chemicals to

prevent hazardous reactions.[6]

Labeling and Storage of Waste:

Clearly label the waste container with "Waste Diethyl Glutarate" and any other identifiers

required by your institution's environmental health and safety (EHS) department.

Store the sealed waste container in a designated secondary containment area, away from

incompatible materials, until it is ready for pickup.

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal company

to arrange for the pickup and disposal of the waste.[2]

Follow all institutional and local regulations for waste manifest and pickup procedures.

Waste disposal must be in accordance with national and local regulations.

Disposal of Contaminated Materials:

Any materials, such as absorbent pads, gloves, or empty containers, that are

contaminated with diethyl glutarate should be treated as chemical waste.

Small spills can be absorbed with an inert material (e.g., sand or earth), which should then

be placed in a sealed container for chemical waste disposal.[2]
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Thoroughly rinse empty containers before disposal, and dispose of the rinsate as chemical

waste.[2] The rinsed container can then be disposed of according to local regulations.[2]

Key Chemical and Physical Properties
A summary of key quantitative data for diethyl glutarate is provided in the table below for easy

reference.

Property Value

Molecular Formula C9H16O4

Molecular Weight 188.22 g/mol [2][3][7]

Appearance Colorless Liquid[1][4]

Boiling Point 236 - 237 °C / 456.8 - 458.6 °F[1][4]

Flash Point 96 °C / 204.8 °F[1][4]

Density 1.022 g/mL at 25 °C[3]

Storage Class 10 - Combustible liquids[3]

Disposal Workflow
The logical flow for the proper disposal of diethyl glutarate is illustrated in the diagram below.
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Caption: Workflow for the safe disposal of diethyl glutarate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b7803786?utm_src=pdf-body-img
https://www.benchchem.com/product/b7803786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WERCS Studio - Application Error [assets.thermofisher.com]

2. Diethyl Glutarate MSDS/SDS | Supplier & Distributor [histry-chem.com]

3. 二乙基戊二酸(酯) ≥99% | Sigma-Aldrich [sigmaaldrich.com]

4. fishersci.com [fishersci.com]

5. media.vwr.com [media.vwr.com]

6. Hazardous Waste Disposal [cool.culturalheritage.org]

7. Diethyl glutarate | C9H16O4 | CID 13163 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Safe Disposal of Diethyl Glutarate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803786#diethyl-glutarate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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